Cas no 206761-73-1 (METHYL DL-2-ISOTHIOCYANATOCAPROATE)

• Product Name: METHYL DL-2-ISOTHIOCYANATOCAPROATE
• CAS No: 206761-73-1
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• MDL: MFCD09025709
• CID: 241712
• PubChem ID: 2759914
• Update Time: 2025-05-23

METHYL DL-2-ISOTHIOCYANATOCAPROATE Chemical and Physical Properties

Names and Identifiers

• METHYL DL-2-ISOTHIOCYANATOCAPROATE
• methyl 2-isothiocyanatohexanoate
• DTXSID40374959
• AKOS006343970
• MFCD09025709
• FT-0682180
• EN300-1459010
• 206761-73-1
• 2-Isothiocyanatohexanoic Acid Methyl Ester;

• MDL： MFCD09025709
• Inchi： 1S/C8H13NO2S/c1-3-4-5-7(9-6-12)8(10)11-2/h7H,3-5H2,1-2H3
• InChI Key： VUAHMTCGCWAEQT-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OC)CCCC

Computed Properties

• Exact Mass: 187.06700
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1,03 g/cm3
• Boiling Point: 90°C 0,2mm
• Flash Point: 108.3°C
• Refractive Index: 1.496
• PSA: 70.75000
• LogP: 1.82100

METHYL DL-2-ISOTHIOCYANATOCAPROATE Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on METHYL DL-2-ISOTHIOCYANATOCAPROATE

METHYL DL-2-ISOTHIOCYANATOCAPROATE (CAS No. 206761-73-1): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

METHYL DL-2-ISOTHIOCYANATOCAPROATE, a compound with the chemical identifier CAS No. 206761-73-1, represents a significant intermediate in the realm of chemical biology and medicinal chemistry. This versatile molecule, characterized by its isothiocyanate functional group, has garnered considerable attention due to its role in the synthesis of bioactive molecules and its potential applications in drug development.

The structure of METHYL DL-2-ISOTHIOCYANATOCAPROATE consists of a caproic acid derivative modified with an isothiocyanate moiety, which makes it a valuable building block for the construction of more complex chemical entities. The isothiocyanate group is known for its reactivity with nucleophiles, including amines and thiols, enabling the formation of amides and thioamides, respectively. These reactions are fundamental in the synthesis of peptides, proteins, and other pharmacologically relevant compounds.

In recent years, the demand for novel intermediates like METHYL DL-2-ISOTHIOCYANATOCAPROATE has surged due to advancements in synthetic methodologies and an increased focus on targeted drug discovery. The compound's ability to undergo facile functionalization has made it a preferred choice for researchers seeking to develop innovative therapeutic agents.

One of the most compelling aspects of METHYL DL-2-ISOTHIOCYANATOCAPROATE is its utility in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, and their inhibition has been a cornerstone strategy in the development of drugs for conditions such as cancer, inflammation, and infectious diseases. The isothiocyanate group can be readily converted into amides or thioamides that mimic natural substrates or transition states, thereby disrupting protease activity.

Recent studies have highlighted the potential of METHYL DL-2-ISOTHIOCYANATOCAPROATE in the development of kinase inhibitors. Kinases are enzymes that regulate a wide array of cellular processes, and their dysregulation is implicated in numerous diseases. By leveraging the reactivity of the isothiocyanate group, researchers have been able to design kinase inhibitors with high selectivity and potency. For instance, derivatives of METHYL DL-2-ISOTHIOCYANATOCAPROATE have been shown to inhibit specific kinases by forming covalent bonds with key residues in the active site.

The compound's versatility extends to its applications in materials science and polymer chemistry. The isothiocyanate group can be used to cross-link polymers or to introduce functional groups that enhance material properties. This has led to the development of novel polymers with applications ranging from biodegradable materials to advanced coatings.

In conclusion, METHYL DL-2-ISOTHIOCYANATOCAPROATE (CAS No. 206761-73-1) stands out as a pivotal intermediate in modern chemical biology and medicinal chemistry. Its reactivity and structural features make it an indispensable tool for researchers aiming to develop new drugs and materials. As our understanding of biological processes continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific discovery and therapeutic innovation.